Cas no 676998-17-7 (Quinoline, 2-ethyl-3-nitro- (9ci))

• Product Name: Quinoline, 2-ethyl-3-nitro- (9ci)
• CAS No: 676998-17-7
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 2195597
• PubChem ID: 24975610
• Update Time: 2025-04-21

Quinoline, 2-ethyl-3-nitro- (9ci) Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-ethyl-3-nitro- (9ci)
• 2-ethyl-3-nitroquinoline
• 676998-17-7
• 2-ethyl-3-nitro-quinoline

• Inchi： 1S/C11H10N2O2/c1-2-9-11(13(14)15)7-8-5-3-4-6-10(8)12-9/h3-7H,2H2,1H3
• InChI Key： BJEOXPWZHDEDBC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC2C=CC=CC=2N=C1CC)=O

Computed Properties

• Exact Mass: 202.074
• Monoisotopic Mass: 202.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7A^2
• XLogP3: 2.9